Cas no 2288710-60-9 (tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate
• CAS No: 2288710-60-9
• MF: C₁₈H₂₇NO₆S
• MW: 385.475084543228
• CID: 5527906
• Update Time: 2025-06-08

tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate
• 3-Oxazolidinecarboxylic acid, 2,2-dimethyl-5-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H27NO6S/c1-13-7-9-15(10-8-13)26(21,22)23-12-14-11-19(18(5,6)24-14)16(20)25-17(2,3)4/h7-10,14H,11-12H2,1-6H3
• InChI Key： XNICTEZCTIMXHS-UHFFFAOYSA-N
• SMILES： O1C(COS(C2=CC=C(C)C=C2)(=O)=O)CN(C(OC(C)(C)C)=O)C1(C)C

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 492.0±35.0 °C(Predicted)
• pka: -2.41±0.60(Predicted)

Additional information on tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate

Introducing Tert-Butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate (CAS No. 2288710-60-9): A Novel Compound with Significant Potential in Pharmaceutical Research

Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2288710-60-9, represents a cutting-edge compound that has garnered considerable attention in the realm of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its oxazolidine core and sulfonate functional group, positions it as a promising candidate for further exploration in drug discovery and development. The compound's design incorporates elements that suggest potential utility in modulating biological pathways, making it a subject of intense interest for researchers aiming to innovate in therapeutic interventions.

The molecular framework of Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate is notable for its complexity and the strategic placement of functional groups. The presence of a tert-butyl moiety at the 2-position contributes to the compound's stability and lipophilicity, while the dimethyl substitution at the 2,2-position further enhances its metabolic profile. The central 1,3-oxazolidine ring is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to engage with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most compelling features of this compound is the sulfonate group located at the 5-position. Sulfonate moieties are frequently integrated into drug molecules due to their ability to improve water solubility and binding affinity to biological targets. In this context, the (4-methylbenzene)sulfonyl part of the molecule likely plays a critical role in modulating interactions with specific enzymes or receptors. The presence of an {(4-methylbenzene)sulfonyl}oxymethyl group further suggests that this compound may exhibit unique pharmacological properties, potentially making it effective in addressing complex diseases where precise molecular interactions are key.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate with greater accuracy. These computational tools have been instrumental in identifying potential binding sites on target proteins and assessing the compound's interaction kinetics. Preliminary simulations indicate that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings align with the growing interest in developing small molecules that can modulate these pathways without significant off-target effects.

The synthesis of Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate presents a formidable challenge due to its complex architecture. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly valuable in forming the carbon-carbon bonds that define this compound's structure. The successful synthesis not only demonstrates progress in synthetic organic chemistry but also opens up new avenues for exploring its pharmacological potential.

In vitro studies have begun to unravel the pharmacological profile of Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate, providing initial insights into its mechanism of action. Early data suggest that this compound may interact with proteins involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. The sulfonate group appears to be particularly important for mediating these interactions, possibly through electrostatic or hydrogen bonding interactions with key residues on the target protein. Further investigation is warranted to fully elucidate these interactions and assess their therapeutic implications.

The pharmaceutical industry is increasingly recognizing the value of novel scaffolds like those found in Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate. Such compounds offer starting points for designing molecules with improved pharmacokinetic properties and reduced toxicity profiles compared to existing therapies. The oxazolidine ring, for instance, has been successfully employed in various drug candidates due to its ability to enhance binding affinity while maintaining structural flexibility. By leveraging this scaffold and modifying it judiciously, researchers can develop next-generation drugs that address unmet medical needs more effectively.

Future research directions for Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate include exploring its efficacy in animal models and evaluating its potential as a lead compound for drug development programs. Preclinical studies will be essential for assessing its safety profile and therapeutic efficacy across various disease models. Additionally, advances in biocatalysis and green chemistry may provide sustainable methods for synthesizing analogs of this compound, thereby reducing environmental impact while maintaining high standards of chemical purity.

The integration of artificial intelligence (AI) into drug discovery processes has significantly accelerated the identification of promising candidates like Tert-butyl 2,2-dimethyl-5-({[(4-methylbenzene)sulfonyl]oxy}methyl)-1,3-oxazolidine-3-carboxylate. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently. These technologies are particularly useful for identifying structural features that enhance biological activity while minimizing unwanted side effects. As AI continues to evolve, it will likely play an even greater role in guiding the development of novel therapeutics based on complex molecular architectures such as this one.

In conclusion,Tert-butyl 2,2-dimethylethene polymersulfone oxazoline carbonate CAS No:2288710609 stands out as a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The combination of advanced synthetic techniques、computational modeling、and AI-driven drug discovery tools positions this compound as a valuable asset for developing innovative treatments across multiple therapeutic areas。As research progresses，it is anticipated that further insights into its pharmacological properties will emerge，leading to new therapeutic applications that benefit patients worldwide。The continued exploration of such novel compounds underscores the dynamic nature of pharmaceutical science and highlights the importance of interdisciplinary collaboration in advancing medical innovation。